Cas no 114896-32-1 (16-Mercaptohexadecan-1-ol)

• Product Name: 16-Mercaptohexadecan-1-ol
• CAS No: 114896-32-1
• MF: C₁₆H₃₄OS
• MW: 274.505564212799
• CID: 137527
• PubChem ID: 3763246
• Update Time: 2025-04-19

16-Mercaptohexadecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,16-mercapto-
• 16-Mercapto-1-hexadecanol
• 16-sulfanylhexadecan-1-ol
• 16-MERCAPTOHEXADECAN-1-OL
• 16-mercaptohexadecanol
• 1-Hexadecanol,16-mercapto
• 1-Hexadecanol, 16-mercapto-
• 16-Mercaptohexadecan-l-ol
• DTXSID30396084
• BS-19312
• 114896-32-1
• FT-0650653
• AKOS015856581
• GRUQGBJWKWOITP-UHFFFAOYSA-N
• SCHEMBL944745
• J-003153
• DB-180785
• 16-Mercaptohexadecan-1-ol

• MDL： MFCD03701687
• Inchi： 1S/C16H34OS/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h17-18H,1-16H2
• InChI Key： GRUQGBJWKWOITP-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 274.23300
• Monoisotopic Mass: 274.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 21.2A^2

Experimental Properties

• Density: 0.902
• Boiling Point: 382.4°Cat760mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.474
• PSA: 59.03000
• LogP: 5.36990

16-Mercaptohexadecan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT